Cas no 1327778-39-1 (Ethyl (4-(3-oxomorpholino)phenyl)carbamate)

1327778-39-1 structure
Product Name:Ethyl (4-(3-oxomorpholino)phenyl)carbamate
CAS No:1327778-39-1
Molecular Formula:C13H16N2O4
Molecular Weight:264.27714
CID:1081136
PubChem ID:73554351
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Properties
Names and Identifiers
-
- Ethyl (4-(3-oxomorpholino)phenyl)carbamate
- ethyl 4-(3-oxomorpholino)phenylcarbamate
- ethyl N-[4-(3-oxomorpholin-4-yl)phenyl]carbamate
- Rivaroxaban Intermediate 2
- 1327778-39-1
- Ethyl(4-(3-oxomorpholino)phenyl)carbamate
- RIVAROXABAN IMPURITY 39
- ethyl 4-(3-oxoMorpholino) phenylcarbaMate
- DA-34009
- AKOS022186117
-
- InChIKey: PRRDMWLECDTUSJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H16N2O4/c1-2-19-13(17)14-10-3-5-11(6-4-10)15-7-8-18-9-12(15)16/h3-6H,2,7-9H2,1H3,(H,14,17)
- SMILES: CCOC(=O)NC1=CC=C(C=C1)N2CCOCC2=O
Computed Properties
- Exact Mass: 264.11108
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 264.11100700g/mol
- Heavy Atom Count: 19
- Complexity: 327
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- PSA: 67.87
- Solubility: Slightly soluble (2.4 g/l) (25 º C),
- Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM163305-1g |
Ethyl 4-(3-oxomorpholino)phenylcarbamate |
1327778-39-1 | 95% | 1g |
$1063 | 2024-08-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1805969-1g |
Ethyl (4-(3-oxomorpholino)phenyl)carbamate |
1327778-39-1 | 98% | 1g |
¥7442.00 |
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Suppliers
Hubei Dahao Chemical Co.,Ltd.
(CAS:1327778-39-1)
MR./MRS.:LIU ZI YING
Phone:13986246535
Email:1400878822@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1327778-39-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Related Literature
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Stefano Protti,Mariella Mella New J. Chem., 2021,45, 16581-16593
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Ahmed M. Eissa,David M. Haddleton,Hong Chen Chem. Sci., 2019,10, 5251-5257
-
3. Front cover
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Chaofeng Wang,Jun Li,Xiangmei Liu,Zhenduo Cui,Da-Fu Chen,Zhaoyang Li,Yanqin Liang,Shengli Zhu,Shuilin Wu Biomater. Sci., 2020,8, 4216-4224
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Junho K. Hur Analyst, 2019,144, 1866-1875
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Wantong Zhang,Juanjuan Song,Hongzheng Zheng,Xiaowen Xu Chem. Commun., 2022,58, 8666-8669
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Somnath Dharmaraj Bhagat,Abhishek Chanchal,Mansi Gujrati,Aditi Banerjee,Ram Kumar Mishra,Aasheesh Srivastava Biomater. Sci., 2021,9, 261-271
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Alois Fürstner,Jacques-Alexis Funel,Martin Tremblay,Laure C. Bouchez,Cristina Nevado,Mario Waser,Jens Ackerstaff,Christopher C. Stimson Chem. Commun., 2008, 2873-2875
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Peter S. Kutchukian,James F. Dropinski,Kevin D. Dykstra,Bing Li,Daniel A. DiRocco,Eric C. Streckfuss,Louis-Charles Campeau,Tim Cernak,Petr Vachal,Ian W. Davies,Shane W. Krska,Spencer D. Dreher Chem. Sci., 2016,7, 2604-2613
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